1-(4-Methoxyphenyl)-4-[3-(4-pyridyl)-1,2,4-oxadiazol-5-yl]-2-pyrrolidinone

• IUPAC Name: 1-(4-methoxyphenyl)-4-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• InChI: InChI=1S/C18H16N4O3/c1-24-15-4-2-14(3-5-15)22-11-13(10-16(22)23)18-20-17(21-25-18)12-6-8-19-9-7-12/h2-9,13H,10-11H2,1H3
• InChI Key: RYTVXFPUTHMTIX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CC(CC2=O)C3=NC(=NO3)C4=CC=NC=C4
• Molecular Formula: C18H16N4O3
• Molecular Weight: 336.3 g/mol

Description

1-(4-Methoxyphenyl)-4-[3-(4-pyridyl)-1,2,4-oxadiazol-5-yl]-2-pyrrolidinone, also known as PPOP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. PPOP has been synthesized using different methods, and its mechanism of action has been studied extensively.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Substituted Derivatives : Research shows that pyrrolidinone derivatives can be synthesized with various moieties, such as hydrazone, azole, and oxadiazole, demonstrating the compound's versatility in chemical synthesis (Urbonavičiūtė et al., 2014).
• Crystal Structure Analysis : X-ray powder diffraction data has been reported for related compounds, highlighting their structural significance in chemistry (Wang et al., 2017).

Applications in Electronics and Materials

• Organic Light-Emitting Diodes (OLEDs) : Pyridine- and Oxadiazole-containing materials, like the compound , have been used in OLEDs, showing its potential in electronic and lighting technologies (Wang et al., 2001).

Potential in Medical Research

• Apoptosis Inducers in Cancer Research : Certain oxadiazole derivatives have been identified as apoptosis inducers, suggesting potential applications in cancer treatment (Zhang et al., 2005).
• Antibacterial and Antioxidant Properties : Derivatives of pyrrolidinones have shown moderate antibacterial and antioxidant activities, indicating potential in pharmaceutical research (Anusevičius et al., 2015).

Kinetics and Photolysis Studies

• Kinetics in Chemical Reactions : Studies on related compounds have explored their behavior in photolysis and kinetics, contributing to our understanding of chemical reaction dynamics (Tae et al., 1999).

Antimicrobial Applications

• Antimicrobial Activity : Certain oxadiazole derivatives have been evaluated for their antimicrobial activity, opening doors to new antibiotics and antifungal agents (Desai et al., 2016).

Coordination Chemistry

• Complexes with Metals : Research on related pyridinones has led to the development of metal complexes, relevant in coordination chemistry and possibly in medicinal applications (Zhang et al., 1991).